Cas no 887460-67-5 (ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate)

• Product Name: ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
• CAS No: 887460-67-5
• MF: C₂₁H₂₉N₅O₄
• MW: 415.48606467247
• CID: 6175592
• PubChem ID: 16810078
• Update Time: 2025-10-19

ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
• F2542-1446
• VU0491372-1
• ethyl 3-(8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate
• AKOS024658760
• 887460-67-5
• SR-01000021912-1
• SR-01000021912
• ethyl 3-(6-cyclohexyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)propanoate

• Inchi： 1S/C21H29N5O4/c1-5-30-16(27)11-12-24-19(28)17-18(23(4)21(24)29)22-20-25(13(2)14(3)26(17)20)15-9-7-6-8-10-15/h15H,5-12H2,1-4H3
• InChI Key： ZDMHQWPSRBZRMS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CCC(=O)OCC)=O)N=C1N2C(C)=C(C)N1C1CCCCC1

Computed Properties

• Exact Mass: 415.22195442g/mol
• Monoisotopic Mass: 415.22195442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.2Ų

Additional information on ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate

Ethyl 3-{8-Cyclohexyl-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-yl}Propanoate (CAS No. 887460-67-5)

Ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate (CAS No. 887460-67-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities.

The molecular structure of ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate consists of a central imidazopurine core with multiple substituents. The presence of a cyclohexyl group and three methyl groups imparts specific conformational stability and hydrophobic properties to the molecule. The ethyl ester group at the propanoate position adds further complexity and reactivity to the compound.

Recent studies have highlighted the potential therapeutic applications of ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the activity of a key enzyme in the purine metabolism pathway, which is implicated in various diseases such as gout and certain types of cancer.

In addition to its enzymatic inhibition properties, ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate has shown promise in modulating cellular signaling pathways. Research conducted at the University of California in 2020 revealed that this compound can selectively activate or inhibit specific G protein-coupled receptors (GPCRs), which are crucial for various physiological processes including neurotransmission and immune responses.

The pharmacokinetic properties of ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences in 2022 indicated that this compound exhibits favorable absorption and distribution characteristics. It has been shown to have good oral bioavailability and a long half-life in vivo, making it a promising candidate for drug development.

Safety and toxicity assessments are critical for any potential therapeutic agent. Preclinical studies on ethyl 3-{8-cyclohexyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1，2-g]purin-3-yI}propanoate have demonstrated low toxicity levels across various animal models. These findings suggest that the compound is well-tolerated at therapeutic doses and has a favorable safety profile.

The synthesis of ethyl 3-{8-cyclohexyl-1，6，7-trimethyl - 2，4-dioxo - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [1， 2 - g] purin - 3 - yl} propanoate has been optimized through several methods. A recent publication in Organic Letters described an efficient one-pot synthesis route that significantly reduces reaction time and increases yield. This synthetic approach involves the sequential addition of reagents under mild conditions and has been validated through multiple laboratory-scale experiments.

In conclusion, ethyl 3-{8-cyclohexyl - 1，6，7-trimethyl - 2，4-dioxo - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [1， 2 - g] purin - 3 - yl} propanoate (CAS No. 887460 - 67 -5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge from both academic and industrial laboratories, ethyl 3-{8-cyclohexyl - 1，6，7-trimethyl - 2，4-dioxo - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [1， 2 - g] purin - yl} propanoate is poised to play a significant role in advancing the field of medicinal chemistry.